Cas no 16789-38-1 (Lacto-N-difucohexaose I)

• Product Name: Lacto-N-difucohexaose I
• CAS No: 16789-38-1
• MF: C₃₈H₆₅NO₂₉
• MW: 999.912015676498
• CID: 138153
• Update Time: 2024-11-01

Lacto-N-difucohexaose I Chemical and Physical Properties

Names and Identifiers

• lacto-N-difucohexaose I
• Lacto-N-difucohexaose I (LNDFH I)
• 2-(acetylamino)-2-deoxy-alpha-D-glucopyranosyl-(1->3)-[6-deoxy-alpha-L-galactopyranosyl-(1->5)]-[6-deoxy-alpha-L-galactopyranosyl-(1->2)-alpha-D-galactopyranosyl-(1->4)]-[alpha-D-galactopyranosyl-(1->2)]-D-glucose
• 2)-O-b-D-galactopyranosyl-(1&reg
• 3)-O-b-D-galactopyranosyl-(1&reg
• 4)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• IV2FUC,III4FUC-LCOSE4
• LACTO-N-DIFUCOHEXAOSE I-GEL
• LACTO-N-DIFUCOHEXAOSE-1
• LND I
• LND I-GEL
• LND-1
• LNDFH I
• LE B-LACTOSE
• Lacto-N-difucohexaose
• LEWIS-B HEXASACCHARIDE
• ALPHA-L-FUC-[1->2]-BETA-D-GAL-[1->3]ALPHA-L-FUC-[1->4]-BETA-D-GLCNAC-[1->3]-BETA-D-GAL-[1->4]-D-GLC
• α-l-fuc-(1→2)-β-d-gal-(1→3)[α-l-fuc-(1→4)]-β-d-glcnac-(1→3)-β-d-gal-(1→4)-d-glc
• O-6-deoxy-a-L-galactopyranosyl-(1->2)-O-b-D-galactopyranosyl-(1->3)-O-[6-deoxy-a-L-galactopyranosyl-(1->4)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1->3)-O-b-D-galactopyranosyl-(1->4)-D-Glucose
• Leb-lactose, Lewis-b hexasaccharide, LNDFH I, α-L-Fuc-(1-2)-β-D-Gal-(1-3)[α-L-Fuc-(1-4)]-β-D-GlcNAc-(1-3)-β-D-Gal-(1-4)-D-Glc
• N-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4S,5R,6S)-3,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3R,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl]oxyoxan-4-yl]oxy-4-[(2R,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-6-(hydroxymethyl)-5-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl]acetamide
• D-Glucose, O-6-deoxy-a-L-galactopyranosyl-(1®2)-O-b-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®4)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-
• Lacto-N-difucohexaose I

• Inchi： 1S/C38H65NO29/c1-9-18(48)23(53)26(56)35(59-9)65-30-16(8-44)63-34(67-32-22(52)15(7-43)61-37(28(32)58)64-29(13(47)5-41)20(50)12(46)4-40)17(39-11(3)45)31(30)66-38-33(25(55)21(51)14(6-42)62-38)68-36-27(57)24(54)19(49)10(2)60-36/h4,9-10,12-38,41-44,46-58H,5-8H2,1-3H3,(H,39,45)/t9-,10-,12-,13+,14+,15+,16+,17+,18+,19+,20+,21-,22-,23+,24+,25-,26-,27-,28+,29+,30+,31+,32-,33+,34-,35-,36-,37-,38-/m0/s1
• InChI Key： OQIUPKPUOLIHHS-URTONSIPSA-N
• SMILES： O([C@]1([H])O[C@H](CO)[C@H](O)[C@H](O)[C@H]1O[C@]1([H])O[C@@H](C)[C@@H](O)[C@@H](O)[C@@H]1O)[C@@H]1[C@H]([C@H](O[C@@]2([H])[C@H]([C@@H](CO)O[C@@H](O[C@]([H])([C@H](O)CO)[C@H](O)[C@@H](O)C=O)[C@@H]2O)O)O[C@H](CO)[C@H]1O[C@]1([H])O[C@@H](C)[C@@H](O)[C@@H](O)[C@@H]1O)NC(=O)C

Computed Properties

• Exact Mass: 999.364225
• Monoisotopic Mass: 999.364225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 68
• Rotatable Bond Count: 20
• Complexity: 1580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 29
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 482

Experimental Properties

• Density: 1.71
• Boiling Point: 1365.6°C at 760 mmHg
• Flash Point: 779.7°C
• Refractive Index: 1.658
• PSA: 482.38000
• LogP: -11.66790
• pka: 12.39±0.20(Predicted)

Lacto-N-difucohexaose I Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides